Cas no 1259-02-5 (Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI))

• Product Name: Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI)
• CAS No: 1259-02-5
• MF: C₂₆H₄₆O₆S₂
• MW: 518.769846439362
• CID: 208107
• PubChem ID: 249376
• Update Time: 2025-04-19

Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI)
• [(4R)-4-[(8R,9S,10S,13R,14S,17R)-10,13-dimethyl-12-methylsulfonyloxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentyl] methanesulfonate
• DTXSID70925312
• NSC-67659
• 1259-02-5
• cholane-12,24-diyl dimethanesulfonate
• NSC67659

• Inchi： 1S/C26H46O6S2/c1-18(9-8-16-31-33(4,27)28)21-13-14-22-20-12-11-19-10-6-7-15-25(19,2)23(20)17-24(26(21,22)3)32-34(5,29)30/h18-24H,6-17H2,1-5H3
• InChI Key： DYOLRXLUWYGVTA-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CC2C3(C)CCCCC3CCC2C2CCC(C(C)CCCOS(C)(=O)=O)C21C

Computed Properties

• Exact Mass: 518.27378
• Monoisotopic Mass: 518.274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 638.1°Cat760mmHg
• Flash Point: 339.7°C
• Refractive Index: 1.534
• PSA: 86.74
• LogP: 7.54420